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Compound of Interest

Compound Name: 1-Nitroso-2-naphthol

Cat. No.: B7767874

<An In-depth Technical Guide to the Spectroscopic Data of 1-Nitroso-2-naphthol

Introduction

1-Nitroso-2-naphthol, a yellowish-brown crystalline solid with the chemical formula C10H7NO2,
serves as a pivotal molecule in both analytical chemistry and industrial synthesis.[1][2] It is
widely recognized as a sensitive chelating agent for the determination of metal ions and as an
intermediate in the manufacturing of dyes.[2][3][4] The profound utility of this compound is
intrinsically linked to its unique molecular structure. The presence of both a hydroxyl (-OH) and
a nitroso (-NO) group on the naphthalene framework gives rise to a fascinating structural
phenomenon known as tautomerism. This guide provides a comprehensive exploration of the
spectroscopic characteristics of 1-nitroso-2-naphthol, offering researchers, scientists, and
drug development professionals the foundational data and interpretive insights required for its
accurate identification, characterization, and quantification.

The Central Role of Tautomerism

A critical aspect that governs the spectroscopic behavior of 1-nitroso-2-naphthol is its
existence in a tautomeric equilibrium between two forms: the 1-nitroso-2-naphthol form and
the 1,2-naphthoquinone-1-oxime form. This equilibrium is not static; its position is influenced by
the physical state (solid vs. solution) and the polarity of the solvent. Understanding this
dynamic is paramount, as each tautomer presents a distinct set of functional groups, leading to
different spectroscopic signatures. In the solid state and in many solutions, the quinone-oxime
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form is often predominant.[3][5] This guide will dissect the spectroscopic data with constant
reference to this crucial equilibrium.

Sample Preparation

1-Nitroso-2-naphthol Sample

FTIR (ATR) NMR (in Solution)

Data Interpretation & Elucidation
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Caption: Workflow for the integrated spectroscopic analysis of 1-nitroso-2-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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